Cas no 61962-97-8 (2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-)
61962-97-8 structure
Product Name:2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-
CAS No:61962-97-8
MF:C12H8FN3O
MW:229.209825515747
CID:462262
PubChem ID:12445563
Update Time:2025-04-19
2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-
- 3-(3-fluorophenyl)-1H-imidazo[4,5-b]pyridin-2-one
- 61962-97-8
- 3-(3-Fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
- DTXSID80498608
- CHEMBL3245097
-
- Inchi: 1S/C12H8FN3O/c13-8-3-1-4-9(7-8)16-11-10(15-12(16)17)5-2-6-14-11/h1-7H,(H,15,17)
- InChI Key: MLXSWWYDFWMWNC-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C(NC2C=CC=NC1=2)=O
Computed Properties
- Exact Mass: 229.06524
- Monoisotopic Mass: 229.06514005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.23
2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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